1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol

• IUPAC Name: 1-(4-methylpyrimidin-2-yl)-4-pyridin-3-ylpiperidin-4-ol
• InChI: InChI=1S/C15H18N4O/c1-12-4-8-17-14(18-12)19-9-5-15(20,6-10-19)13-3-2-7-16-11-13/h2-4,7-8,11,20H,5-6,9-10H2,1H3
• InChI Key: MTCJYVLWMUQSAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC(CC2)(C3=CN=CC=C3)O
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol, also known as MPP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPP is a pyridylpiperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The exact mechanism of action for 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol is not fully understood, but it is thought to work by binding to and inhibiting the activity of certain receptors in the brain. Specifically, 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has been shown to bind to the serotonin transporter and the dopamine transporter, which are responsible for the reuptake of these neurotransmitters. By inhibiting their activity, 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol can increase the levels of serotonin and dopamine in the brain, leading to its various physiological effects.
Biochemical and Physiological Effects:
1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has been shown to have a range of biochemical and physiological effects, including the ability to modulate dopamine release, inhibit the reuptake of serotonin, and increase the levels of these neurotransmitters in the brain. It has also been shown to have potential as a treatment for conditions such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol in lab experiments is its ability to selectively target certain receptors in the brain, making it a valuable tool for researchers studying the central nervous system. Additionally, 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has been shown to have a relatively low toxicity profile, making it safer to use than some other compounds.
However, there are also limitations to using 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol in lab experiments. For example, its effects can be highly variable depending on the dose and route of administration, which can make it difficult to interpret results. Additionally, 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has not been extensively studied in humans, so its safety and efficacy in clinical settings is not yet fully understood.

Future Directions

There are many potential future directions for research on 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol. One area of interest is its potential use as a treatment for depression and anxiety. Additionally, researchers may continue to study its effects on the central nervous system, including its interactions with other neurotransmitters and receptors. Finally, there may be opportunities to develop new compounds based on the structure of 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol, which could have even greater efficacy and fewer side effects.

Scientific Research Applications

1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a range of effects on the central nervous system, including the ability to modulate dopamine release and inhibit the reuptake of serotonin. 1-(4-methyl-2-pyrimidinyl)-4-(3-pyridinyl)-4-piperidinol has also been shown to have potential as a treatment for conditions such as depression and anxiety.